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Compound of Interest

Compound Name: Cyclohexanecarboxylic acid

Cat. No.: B165962 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties

of cyclohexanecarboxylic acid (C₆H₁₁COOH). The information is compiled from various

scientific sources to offer a detailed resource for professionals in research, science, and drug

development. This document summarizes key quantitative data in structured tables, outlines

detailed experimental protocols for major analytical techniques, and includes visualizations of

experimental workflows.

Core Thermodynamic Data
The thermodynamic properties of cyclohexanecarboxylic acid are crucial for understanding

its behavior in various chemical and biological systems. These properties govern its stability,

reactivity, and phase transitions, which are fundamental parameters in process design, safety

analysis, and formulation development.

Table 1: Key Thermodynamic Properties of
Cyclohexanecarboxylic Acid
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Property Value Units Source

Molecular Formula C₇H₁₂O₂ - --INVALID-LINK--

Molecular Weight 128.17 g/mol --INVALID-LINK--

Melting Point 304.15 (31 °C) K --INVALID-LINK--

Boiling Point 505.15 (232 °C) K --INVALID-LINK--

Standard Solid

Enthalpy of

Combustion

(ΔcH°solid)

-3883.7 ± 0.3 kJ/mol --INVALID-LINK--

Enthalpy of Fusion

(ΔfusH)
9.2 kJ/mol --INVALID-LINK--

Note: The standard solid enthalpy of combustion corresponds to the reaction: C₇H₁₂O₂(s) +

9O₂(g) → 7CO₂(g) + 6H₂O(l)

Experimental Protocols
The determination of thermodynamic properties relies on precise and accurate experimental

techniques. The following sections detail the methodologies for two key experimental

procedures used to obtain the data presented above.

Determination of Enthalpy of Combustion using Bomb
Calorimetry
The standard enthalpy of combustion of solid cyclohexanecarboxylic acid is determined

using a bomb calorimeter. This technique measures the heat released when a substance is

completely burned in a constant-volume container.

Experimental Workflow:
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Sample Preparation Calorimeter Setup Measurement Data Analysis

Pelletize Sample Weigh Sample Place Sample in Bomb Seal and Pressurize with O2 Immerse Bomb in Water Bath Ignite Sample Record Temperature Change Calculate Heat Released (q) Calculate ΔcH°

Click to download full resolution via product page

Bomb Calorimetry Experimental Workflow

Detailed Methodology:

Sample Preparation: A known mass of high-purity cyclohexanecarboxylic acid is pressed

into a pellet.

Calorimeter Setup: The pellet is placed in a sample holder within a high-pressure stainless

steel container, known as the "bomb." A fine ignition wire is positioned in contact with the

sample. The bomb is then sealed and pressurized with pure oxygen to approximately 30

atm. The sealed bomb is submerged in a known quantity of water in an insulated container

(the calorimeter).

Measurement: The initial temperature of the water is recorded. The sample is then ignited by

passing an electric current through the ignition wire. The combustion reaction releases heat,

which is transferred to the bomb and the surrounding water, causing a temperature rise. The

temperature of the water is monitored and recorded until it reaches a maximum and begins

to cool.

Data Analysis: The heat released by the combustion (q) is calculated from the temperature

change, the heat capacity of the calorimeter system (determined by calibrating with a

substance of known enthalpy of combustion, such as benzoic acid), and corrections for the

heat of ignition and any side reactions (e.g., formation of nitric acid from residual nitrogen).

The standard enthalpy of combustion (ΔcH°solid) is then calculated from the heat released

and the molar mass of the sample.

Determination of Heat Capacity and Entropy using
Adiabatic Calorimetry
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Adiabatic calorimetry is a technique used to measure the heat capacity of a substance as a

function of temperature. By integrating the heat capacity data from near absolute zero, the

standard molar entropy can be determined. While specific experimental data for the heat

capacity and entropy of cyclohexanecarboxylic acid is not readily available in the searched

literature, the methodology described for its derivatives is applicable.

Experimental Workflow:

Sample Preparation
Measurement Cycle

Data Analysis
Load Sample into Calorimeter Cell Evacuate and Seal Cell Cool to Low Temperature Apply Known Heat Pulse

Measure Temperature Rise (ΔT) Allow for Equilibration Calculate Heat Capacity (Cp) at each T Integrate Cp/T to find ΔS Determine Standard Molar Entropy (S°)
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To cite this document: BenchChem. [An In-Depth Technical Guide on the Thermodynamic
Properties of Cyclohexanecarboxylic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165962#thermodynamic-properties-of-
cyclohexanecarboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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